Cas no 1806045-63-5 (Methyl 4-amino-5-bromo-2-(trifluoromethyl)benzoate)

• Product Name: Methyl 4-amino-5-bromo-2-(trifluoromethyl)benzoate
• CAS No: 1806045-63-5
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 4760696
• Update Time: 2025-06-09

Methyl 4-amino-5-bromo-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-5-bromo-2-(trifluoromethyl)benzoate

• Inchi： 1S/C9H7BrF3NO2/c1-16-8(15)4-2-6(10)7(14)3-5(4)9(11,12)13/h2-3H,14H2,1H3
• InChI Key： JRRNIIGNVXJAJU-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=C(C(F)(F)F)C=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3

Additional information on Methyl 4-amino-5-bromo-2-(trifluoromethyl)benzoate

Methyl 4-amino-5-bromo-2-(trifluoromethyl)benzoate (CAS No. 1806045-63-5): A Comprehensive Overview

Methyl 4-amino-5-bromo-2-(trifluoromethyl)benzoate, identified by its CAS number 1806045-63-5, is a significant compound in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoate derivatives, characterized by its structural complexity and functional diversity. The presence of multiple substituents, including an amino group, a bromine atom, and a trifluoromethyl group, makes it a versatile intermediate in synthetic chemistry and drug development.

The< strong>4-amino moiety in the molecule imparts basic properties, facilitating interactions with various biological targets. This feature is particularly valuable in medicinal chemistry, where such groups are often incorporated to enhance binding affinity and selectivity. The< strong>5-bromo substituent introduces a halogen atom, which can serve as a handle for further functionalization through cross-coupling reactions. Additionally, the< strong>2-(trifluoromethyl) group contributes to the compound's lipophilicity and metabolic stability, making it an attractive candidate for pharmacological applications.

In recent years, there has been growing interest in benzoate derivatives due to their potential therapeutic applications. Research has demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Specifically, studies have highlighted the< strong>Methyl 4-amino-5-bromo-2-(trifluoromethyl)benzoate as a promising scaffold for developing novel drugs targeting various diseases.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, particularly cancer. By incorporating the< strong>4-amino,< strong>5-bromo, and< strong>2-(trifluoromethyl) groups into a benzoate backbone, researchers have been able to design molecules that selectively inhibit specific kinases. This has led to the discovery of several potent inhibitors with significant therapeutic potential.

The< strong>Methyl 4-amino-5-bromo-2-(trifluoromethyl)benzoate has also been explored in the development of antimicrobial agents. The combination of the amino and bromine substituents enhances its ability to interact with bacterial enzymes and cell wall components, leading to effective bacterial killing. Furthermore, the trifluoromethyl group improves its resistance to metabolic degradation, ensuring prolonged activity within the biological system.

Another area where this compound has shown promise is in the treatment of inflammatory diseases. Studies have indicated that benzoate derivatives can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. The< strong>Methyl 4-amino-5-bromo-2-(trifluoromethyl)benzoate, with its unique structural features, has been found to exhibit potent anti-inflammatory effects in preclinical models.

The synthesis of< strong>Methyl 4-amino-5-bromo-2-(trifluoromethyl)benzoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of each substituent must be carefully monitored to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to achieve optimal results.

In conclusion, methyl 4-amino-5-bromo-2-(trifluoromethyl)benzoate (CAS No. 1806045-63-5) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an ideal candidate for developing novel drugs targeting various diseases. Ongoing research continues to uncover new applications for this compound, highlighting its importance in modern medicinal chemistry.